Cas no 339020-90-5 (4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 339020-90-5
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• MDL: MFCD00138316
• CID: 5014069
• Update Time: 2026-02-27

4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• MLS000694689
• 4-[(dimethylamino)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• HMS2610N18
• SBB093820
• SMR000332998
• 4-[(dimethylamino)methylene]-3-(trifluoromethyl)-1,2-diazolin-5-one
• 4-[(dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one, AldrichCPR
• 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00138316
• Inchi： 1S/C7H8F3N3O/c1-13(2)3-4-5(7(8,9)10)11-12-6(4)14/h3H,1-2H3,(H,12,14)/b4-3-
• InChI Key： UUZYFCRCCLIPCT-ARJAWSKDSA-N
• SMILES： FC(C1/C(/C(NN=1)=O)=C/N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 1.1
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

Comprehensive Overview of 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 339020-90-5)

The compound 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 339020-90-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and dimethylamino moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in this compound is its role in medicinal chemistry. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of derived molecules, which is crucial for improving drug bioavailability. Recent studies have highlighted its utility in designing small-molecule therapeutics targeting inflammatory diseases and cancer. Additionally, its pyrazolone core is a common scaffold in many FDA-approved drugs, further underscoring its importance.

In the context of agrochemical innovation, 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one has shown promise as a precursor for crop protection agents. The trifluoromethyl group is known to improve the pesticidal activity of compounds, making it a sought-after feature in modern agrochemicals. With the global push toward sustainable farming, researchers are investigating its derivatives for their potential to reduce environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, the compound’s reactivity and versatility make it a favorite among chemists. Its dimethylamino substituent can participate in various condensation and cyclization reactions, enabling the construction of diverse heterocyclic frameworks. This adaptability aligns with the current trend in green chemistry, where efficient and atom-economical synthetic routes are prioritized.

The demand for high-purity intermediates like 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one has surged in recent years, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and manufacturers are increasingly seeking reliable suppliers to support their R&D efforts. Quality control and scalability are critical factors, as impurities can significantly affect downstream applications.

Another area of interest is the compound’s potential in material science. Its electron-withdrawing trifluoromethyl group and electron-donating dimethylamino moiety create a push-pull system that could be exploited in the design of organic semiconductors or fluorescent probes. Such applications are particularly relevant in the era of optoelectronic devices and bioimaging technologies.

Safety and handling of 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one are also topics of discussion. While it is not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments, inert atmospheres) are recommended to maintain its stability. This aligns with the broader industry focus on safe laboratory practices and chemical stewardship.

In summary, 4-[(Dimethylamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 339020-90-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and functional adaptability position it as a key player in modern chemical research, addressing pressing challenges in health, agriculture, and technology.